Dimethyl 3-(3-chlorophenoxy)-2-oxopropylphosphonate
Cat. No. B1306828
M. Wt: 292.65 g/mol
InChI Key: ZNPUZMPUXAFKQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04092323
Procedure details
The process described in Example 1 was repeated, using a solution in toluene of dimethyl 3-(3-chlorophenoxy)-2-oximinopropylphosphonate in place of the solution in toluene of dimethyl 3-(3-chlorophenoxy)-2-semicarbazonopropylphosphonate, to give dimethyl 3-(3-chlorophenoxy)-2-oxopropylphosphonate, RF = 0.29 (ethyl acetate), RF = 0.58 (5% v/v methanol in methylene dichloride).
Name
dimethyl 3-(3-chlorophenoxy)-2-oximinopropylphosphonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dimethyl 3-(3-chlorophenoxy)-2-semicarbazonopropylphosphonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH:17]=[CH:18][CH:19]=1)[O:5][CH2:6][C:7](=NO)[CH2:8][P:9](=[O:14])([O:12][CH3:13])[O:10][CH3:11].ClC1C=C(C=CC=1)[O:24]CC(=NNC(N)=O)CP(=O)(OC)OC.C(OCC)(=O)C.CO>C1(C)C=CC=CC=1.C(Cl)Cl>[Cl:1][C:2]1[CH:3]=[C:4]([CH:17]=[CH:18][CH:19]=1)[O:5][CH2:6][C:7](=[O:24])[CH2:8][P:9](=[O:14])([O:12][CH3:13])[O:10][CH3:11]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
C(Cl)Cl
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Step Two
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Name
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dimethyl 3-(3-chlorophenoxy)-2-oximinopropylphosphonate
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
ClC=1C=C(OCC(CP(OC)(OC)=O)=NO)C=CC1
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Step Three
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Name
|
dimethyl 3-(3-chlorophenoxy)-2-semicarbazonopropylphosphonate
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
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ClC=1C=C(OCC(CP(OC)(OC)=O)=NNC(=O)N)C=CC1
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=C(OCC(CP(OC)(OC)=O)=O)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
